molecular formula C12H15N3O3 B1630058 Benzyl 4-amino-3-oxopiperazine-1-carboxylate CAS No. 315492-81-0

Benzyl 4-amino-3-oxopiperazine-1-carboxylate

Cat. No. B1630058
CAS RN: 315492-81-0
M. Wt: 249.27 g/mol
InChI Key: WYZYRTUVQQFDRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzyl 4-amino-3-oxopiperazine-1-carboxylate is a useful research compound. Its molecular formula is C12H15N3O3 and its molecular weight is 249.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzyl 4-amino-3-oxopiperazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzyl 4-amino-3-oxopiperazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

315492-81-0

Product Name

Benzyl 4-amino-3-oxopiperazine-1-carboxylate

Molecular Formula

C12H15N3O3

Molecular Weight

249.27 g/mol

IUPAC Name

benzyl 4-amino-3-oxopiperazine-1-carboxylate

InChI

InChI=1S/C12H15N3O3/c13-15-7-6-14(8-11(15)16)12(17)18-9-10-4-2-1-3-5-10/h1-5H,6-9,13H2

InChI Key

WYZYRTUVQQFDRY-UHFFFAOYSA-N

SMILES

C1CN(C(=O)CN1C(=O)OCC2=CC=CC=C2)N

Canonical SMILES

C1CN(C(=O)CN1C(=O)OCC2=CC=CC=C2)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

4-(Benzyloxycarbonyl)-2-piperazinone (4.685 g) was dissolved in DMF (170 ml) and combined with sodium hydride (800 mg, in oil) with cooling on ice. After stirring at room temperature for 30 minutes, O-diphenylphosphinyl hydroxylamine (4.896 g) was added and the mixture was stirred at 50° C. for 15 hours. The reaction mixture was concentrated under reduced pressure, and the residue was combined with aqueous sodium bicarbonate and extracted with dichloromethane. The extract was dried and concentrated to obtain the title compound 1-amino-4-benzyloxycarbonyl-2-piperazinone (4.8 g) as a colorless oil.
Quantity
4.685 g
Type
reactant
Reaction Step One
Name
Quantity
170 mL
Type
solvent
Reaction Step One
Quantity
800 mg
Type
reactant
Reaction Step Two
Quantity
4.896 g
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.